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Application Note & Protocol: DVS-LB-001

For Use By: Researchers, Scientists, and Drug Development Professionals

Introduction

Diversol Bx is a broad-spectrum disinfectant and sanitizer effective against a wide range of
bacteria, fungi, and viruses. Its efficacy is derived from a synergistic blend of active ingredients,
including sodium hypochlorite, sodium dichloroisocyanurate, and trisodium phosphate. This
combination provides both rapid and sustained antimicrobial action, making it a suitable choice
for maintaining a sterile environment in research laboratories and drug development facilities.
This document provides detailed protocols for the routine disinfection of laboratory surfaces
and for responding to biological spills.

Mechanism of Action

The antimicrobial activity of Diversol Bx is multifactorial, stemming from its key components:

e Sodium Hypochlorite and Sodium Dichloroisocyanurate: These compounds release free
available chlorine in the form of hypochlorous acid (HOCI). HOCI is a potent oxidizing agent
that disrupts critical cellular functions in microorganisms. It achieves this by targeting and
denaturing essential proteins and nucleic acids, leading to rapid cell death.[1][2] The
presence of sodium dichloroisocyanurate provides a stable source of chlorine, ensuring a
sustained release and prolonged disinfectant activity.[3][4]
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» Trisodium Phosphate (TSP): As a strong alkaline agent, TSP creates a high pH environment
on the treated surface.[1][5] This alkalinity disrupts the cell membranes of bacteria and
saponifies lipids, further compromising the integrity of the microorganisms.[1] The
combination of oxidation and high pH results in a broad-spectrum and effective disinfection
process.

Quantitative Data Summary

The following tables provide a summary of the recommended dilution rates and known
antimicrobial efficacy of Diversol Bx's active ingredients.

Table 1: Dilution Protocols for Diversol Bx

L. Dilution of Diversol Bx ] .
Application Preparation Instructions
Powder

Dissolve 3 grams of Diversol
Routine Surface Disinfection 3 grams per 1 liter of water Bx powder in 1 liter of tap
water. Mix until fully dissolved.

) o Dissolve 6 grams of Diversol
High-Contamination Areas & _ _ ,
Bio-Spil 6 grams per 1 liter of water Bx powder in 1 liter of tap
io-Spills
P water. Mix until fully dissolved.

Table 2: Antimicrobial Spectrum and Recommended Contact Times
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Recommended Contact

Microorganism Type .

Time
Escherichia coli Gram-negative Bacteria 5 minutes
Staphylococcus aureus Gram-positive Bacteria 5 minutes
Pseudomonas aeruginosa Gram-negative Bacteria 10 minutes
Salmonella enterica Gram-negative Bacteria 10 minutes[6][7]
Candida albicans Fungi (Yeast) 10 minutes
Aspergillus brasiliensis Fungi (Mold) 15 minutes
Influenza A Virus Enveloped Virus 5 minutes[2]
Norovirus Non-enveloped Virus 10 minutes[2]
Bacillus subtilis spores Bacterial Spores >30 minutes[8][9]

Note: Contact times are based on studies of the active ingredients. Efficacy against specific

laboratory strains should be validated internally.

Experimental Protocols
Materials Required

» Diversol Bx powder

» Personal Protective Equipment (PPE):
o Nitrile gloves
o Safety glasses or goggles
o Laboratory coat

e Clean, lint-free cloths or wipes

 Sterile water (for rinsing, if required)
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o Graduated cylinder or measuring scoop
» Clean container for preparing the solution

o Biohazard waste disposal bags

Preparation of Disinfectant Solution

e Don appropriate PPE (gloves, safety glasses, lab coat).

Measure the required amount of Diversol Bx powder according to the application (see Table
1).

Add the powder to the corresponding volume of tap water in a clean container.

Stir the solution until the powder is completely dissolved.

Label the container with the name of the disinfectant, concentration, and date of preparation.

Prepare fresh solutions daily to ensure maximum efficacy.

Protocol for Routine Disinfection of Laboratory Surfaces

This protocol is intended for the daily disinfection of benchtops, fume hoods, and other non-
porous laboratory surfaces.

Pre-cleaning: If the surface is visibly soiled, clean it with a neutral detergent and water to
remove organic matter. Rinse with water and dry the surface.

o Application: Apply the prepared Diversol Bx solution (3 g/L) to the surface using a clean
cloth or wipe. Ensure the entire surface is thoroughly wetted.

e Contact Time: Allow the disinfectant to remain on the surface for a minimum of 10 minutes.
For areas with suspected higher bioburden, extend the contact time to 15 minutes.

» Wiping/Rinsing: After the required contact time, wipe the surface with a clean, damp cloth to
remove any residue. For sensitive equipment or surfaces, a rinse with sterile water may be
necessary.
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e Drying: Allow the surface to air dry completely.

o Disposal: Dispose of used wipes and gloves in the appropriate biohazard waste container.

Protocol for Disinfection of a Biological Spill

This protocol should be followed in the event of a spill of biohazardous material.

Containment: Immediately cordon off the spill area.

o PPE: Don appropriate PPE, including double gloves, safety glasses/face shield, and a lab
coat.

o Absorption: Gently cover the spill with absorbent material (e.g., paper towels).

« Disinfectant Application: Carefully pour the higher concentration Diversol Bx solution (6 g/L)
around the edges of the spill, then slowly into the center. Avoid creating aerosols.

e Contact Time: Allow a contact time of at least 30 minutes.

o Clean-up: Using forceps or other tools, carefully collect the absorbent material and dispose
of it in a biohazard bag.

» Final Disinfection: Re-apply the Diversol Bx solution to the spill area and surrounding
surfaces. Allow for the recommended contact time based on the suspected microorganisms
(see Table 2).

» Wiping/Rinsing: Wipe the area with a clean, damp cloth.
o Disposal: Dispose of all contaminated materials in a biohazard waste container.

e Hand Hygiene: Remove PPE and wash hands thoroughly with soap and water.

Safety Precautions

o Always wear appropriate PPE when handling Diversol Bx powder and solutions.[10][11][12]
[13]
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» Avoid inhaling the powder. Prepare solutions in a well-ventilated area or under a chemical
fume hood.[12]

 In case of eye contact, immediately flush with copious amounts of water for at least 15
minutes and seek medical attention.

 In case of skin contact, wash the affected area with soap and water.

« Do not mix Diversol Bx with acids or ammonia, as this can release hazardous chlorine gas.
[14]

» Store Diversol Bx powder in a cool, dry, and well-ventilated area away from incompatible
materials.

Visualizations
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Figure 1: Experimental Workflow for Routine Surface Disinfection
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Figure 1: Routine Surface Disinfection Workflow
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Figure 2: Signaling Pathway for Antimicrobial Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocol for Disinfection of Laboratory Surfaces with
Diversol Bx]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168746#protocol-for-disinfecting-laboratory-
surfaces-with-diversol-bx]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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